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Compound of Interest

Compound Name: SAHA-BPyne

Cat. No.: B610664 Get Quote

Proper handling and disposal of SAHA-BPyne are critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. SAHA-BPyne, a derivative of

Suberoylanilide Hydroxamic Acid (SAHA), is utilized for profiling histone deacetylase (HDAC)

activities.[1][2] Due to the hazardous nature of its parent compound, SAHA, stringent disposal

protocols must be followed. SAHA is known to be harmful if swallowed, is suspected of causing

genetic defects, may damage fertility or an unborn child, and can cause organ damage through

prolonged exposure.[3][4] Furthermore, it is highly toxic to aquatic life with long-lasting effects.

[3]

Quantitative Data Summary
For quick reference, the key quantitative properties of SAHA-BPyne and its parent compound,

SAHA, are summarized in the table below.
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Property SAHA-BPyne SAHA (Vorinostat)

CAS Number 930772-88-6 149647-78-9

Molecular Formula C₂₇H₃₁N₃O₅ C₁₄H₂₀N₂O₃

Molecular Weight 477.6 g/mol 264.3 g/mol

Solubility
DMSO: 5 mg/ml, Methanol: 5

mg/ml

DMSO: 20 mg/ml, DMF: 20

mg/ml

Storage Temperature -20°C -20°C

IC₅₀ Value
~3 µM for HDAC activity in

HeLa cell nuclear lysates

Inhibits class I, II, and IV

HDACs at 50-200 nM

Data sourced from multiple references.

Detailed Disposal Protocol
The following step-by-step procedures are based on general best practices for laboratory

chemical waste. Note: Always consult and adhere to your institution's specific hazardous waste

disposal procedures and local regulations, as they may vary.

Waste Segregation and Collection
Proper segregation of waste streams is the foundational step in the disposal process.

Examples: Contaminated gloves, pipette tips, paper towels, and microfuge tubes.

Procedure:

Collect all solid waste contaminated with SAHA-BPyne in a designated, leak-proof

hazardous waste container lined with a durable plastic bag.

The container must be clearly labeled as "Hazardous Chemical Waste" and should specify

"Contains SAHA-BPyne".

Keep the container sealed when not in use.
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When the container is full, arrange for pickup by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal service.

Examples: Unused solutions of SAHA-BPyne, solvents used for rinsing contaminated

glassware.

Procedure:

Collect all liquid waste containing SAHA-BPyne in a dedicated, shatter-proof, and leak-

proof container. The container material must be compatible with the solvent used (e.g.,

methanol or DMSO).

Clearly label the container with "Hazardous Liquid Waste" and list all chemical

constituents, including "SAHA-BPyne" and the solvent(s).

Store the liquid waste container in a secondary containment bin to prevent spills.

Do not mix incompatible waste streams.

Once the container is full, arrange for disposal through your institution's EHS-approved

hazardous waste stream.

Examples: Contaminated needles, syringes, and glass Pasteur pipettes.

Procedure:

Place all sharps contaminated with SAHA-BPyne into a designated, puncture-proof

sharps container.

The container must be labeled as "Hazardous Chemical Waste - Sharps" and indicate the

presence of "SAHA-BPyne".

Once the sharps container is three-quarters full, seal it securely.

Dispose of the sealed container through your institution's EHS-approved hazardous waste

stream.

Decontamination of Glassware
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Procedure:

Rinse glassware that has come into contact with SAHA-BPyne with a suitable solvent

(e.g., methanol or ethanol) to remove the compound.

Collect the initial rinsate as hazardous liquid waste.

Subsequent rinses with detergent and water can typically be disposed of down the drain,

but confirm this with your institutional guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from experiments involving SAHA-BPyne.
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Caption: Workflow for the proper segregation and disposal of SAHA-BPyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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